Cas no 1357936-20-9 (methyl 4-(benzyloxy)-6-fluoroquinoline-2-carboxylate)

• Product Name: methyl 4-(benzyloxy)-6-fluoroquinoline-2-carboxylate
• CAS No: 1357936-20-9
• MF: C₁₈H₁₄FNO₃
• MW: 311.307068347931
• CID: 5399638
• Update Time: 2025-11-01

methyl 4-(benzyloxy)-6-fluoroquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• OUSRKNVKJSIODV-UHFFFAOYSA-N
• methyl 4-(benzyloxy)-6-fluoroquinoline-2-carboxylate

• Inchi： 1S/C18H14FNO3/c1-22-18(21)16-10-17(23-11-12-5-3-2-4-6-12)14-9-13(19)7-8-15(14)20-16/h2-10H,11H2,1H3
• InChI Key： OUSRKNVKJSIODV-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(F)C=C2)=C(OCC2=CC=CC=C2)C=C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on methyl 4-(benzyloxy)-6-fluoroquinoline-2-carboxylate

Methyl 4-(benzyloxy)-6-fluoroquinoline-2-carboxylate: A Comprehensive Overview

Methyl 4-(benzyloxy)-6-fluoroquinoline-2-carboxylate, with CAS No. 1357936-20-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of quinoline, a heterocyclic aromatic structure, which has been extensively studied for its potential applications in drug discovery and material science. The methyl 4-(benzyloxy)-6-fluoroquinoline-2-carboxylate structure incorporates a benzyloxy group at the 4-position, a fluoro substituent at the 6-position, and a methyl ester at the 2-position of the quinoline ring.

The synthesis of methyl 4-(benzyloxy)-6-fluoroquinoline-2-carboxylate typically involves multi-step organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and esterification. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields. The CAS No. 1357936-20-9 identifier is crucial for referencing this compound in scientific literature and regulatory databases.

One of the most promising applications of methyl 4-(benzyloxy)-6-fluoroquinoline-2-carboxylate lies in its potential as a precursor for drug development. Quinoline derivatives are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. Studies have shown that the fluoro substituent at the 6-position enhances the compound's lipophilicity, which is critical for drug absorption and bioavailability. Additionally, the benzyloxy group at the 4-position contributes to the compound's stability and solubility.

Recent research has focused on the role of methyl 4-(benzyloxy)-6-fluoroquinoline-2-carboxylate in photovoltaic materials. The quinoline backbone exhibits strong absorption in the visible spectrum, making it a candidate for use in organic solar cells. The methyl ester group at the 2-position facilitates molecular packing, which is essential for optimizing charge transport properties in these devices.

In terms of environmental impact, methyl 4-(benzyloxy)-6-fluoroquinoline-2-carboxylate has been evaluated for its biodegradability and toxicity. Preliminary studies suggest that the compound exhibits moderate biodegradation under aerobic conditions, with degradation rates influenced by pH and temperature. However, further research is required to fully understand its environmental fate and potential risks.

The structural versatility of methyl 4-(benzyloxy)-6-fluoroquinoline-2-carboxylate makes it a valuable building block in medicinal chemistry. Its ability to undergo various post-synthetic modifications allows researchers to explore its potential as an inhibitor of key enzymes or receptors involved in disease pathways. For instance, recent studies have investigated its inhibitory effects on kinases associated with cancer progression.

From a manufacturing perspective, the production of methyl 4-(benzyloxy)-6-fluoroquinoline-2-carboxylate requires careful control over reaction conditions to ensure high purity and consistency. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the compound and confirm its identity based on its CAS No. 1357936-20-9.

In conclusion, methyl 4-(benzyloxy)-6-fluoroquinoline-2-carboxylate (CAS No. 1357936-20-9) is a multifaceted compound with applications spanning drug discovery, materials science, and chemical synthesis. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions across various industries.